2-[3-amino-5-(methylthio)-4H-1,2,4-triazol-4-yl]-N-(3-chlorophenyl)butanamide

• IUPAC Name: 2-(3-amino-5-methylsulfanyl-1,2,4-triazol-4-yl)-N-(3-chlorophenyl)butanamide
• InChI: InChI=1S/C13H16ClN5OS/c1-3-10(19-12(15)17-18-13(19)21-2)11(20)16-9-6-4-5-8(14)7-9/h4-7,10H,3H2,1-2H3,(H2,15,17)(H,16,20)
• InChI Key: UQIZRNZKMKQJME-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC(=CC=C1)Cl)N2C(=NN=C2SC)N
• Molecular Formula: C13H16ClN5OS
• Molecular Weight: 325.82 g/mol

Description

2-[3-amino-5-(methylthio)-4H-1,2,4-triazol-4-yl]-N-(3-chlorophenyl)butanamide, also known as AMTB, is a chemical compound with potential applications in scientific research. It belongs to the class of triazole compounds, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 2-[3-amino-5-(methylthio)-4H-1,2,4-triazol-4-yl]-N-(3-chlorophenyl)butanamide involves its interaction with the TRPA1 channel. It binds to a specific site on the channel and inhibits its activity, reducing the influx of calcium ions into the cell. This leads to a decrease in pain sensation, inflammation, and oxidative stress.
Biochemical and Physiological Effects:
2-[3-amino-5-(methylthio)-4H-1,2,4-triazol-4-yl]-N-(3-chlorophenyl)butanamide has been shown to have several biochemical and physiological effects. It reduces the activity of the TRPA1 channel, which leads to a decrease in calcium influx, resulting in reduced pain sensation, inflammation, and oxidative stress. It has also been shown to have anti-inflammatory properties, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-[3-amino-5-(methylthio)-4H-1,2,4-triazol-4-yl]-N-(3-chlorophenyl)butanamide has several advantages for lab experiments. It is a potent and selective inhibitor of the TRPA1 channel, making it a useful tool for studying the channel's function. It has also been shown to have good stability and solubility, making it easy to work with in experiments. However, one limitation of 2-[3-amino-5-(methylthio)-4H-1,2,4-triazol-4-yl]-N-(3-chlorophenyl)butanamide is its moderate yield in synthesis, which can limit its availability for research.

Future Directions

2-[3-amino-5-(methylthio)-4H-1,2,4-triazol-4-yl]-N-(3-chlorophenyl)butanamide has several potential future directions for research. One area of interest is its potential as a therapeutic agent for pain management and neurodegenerative diseases. Further studies are needed to determine its efficacy and safety in animal models and clinical trials. Another area of interest is its potential as a tool for studying the TRPA1 channel and its role in pain sensation, inflammation, and oxidative stress. Further studies are needed to determine the precise mechanism of action of 2-[3-amino-5-(methylthio)-4H-1,2,4-triazol-4-yl]-N-(3-chlorophenyl)butanamide and its effects on other ion channels. Overall, 2-[3-amino-5-(methylthio)-4H-1,2,4-triazol-4-yl]-N-(3-chlorophenyl)butanamide has the potential to be a valuable tool for scientific research and a promising therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 2-[3-amino-5-(methylthio)-4H-1,2,4-triazol-4-yl]-N-(3-chlorophenyl)butanamide involves the reaction of 3-amino-5-(methylthio)-1,2,4-triazole with 3-chlorobutanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography. The yield of the synthesis is moderate, but the purity of the product is high.

Scientific Research Applications

2-[3-amino-5-(methylthio)-4H-1,2,4-triazol-4-yl]-N-(3-chlorophenyl)butanamide has been studied for its potential as a modulator of ion channels, specifically the transient receptor potential ankyrin 1 (TRPA1) channel. TRPA1 is a calcium-permeable ion channel that is involved in pain sensation, inflammation, and oxidative stress. 2-[3-amino-5-(methylthio)-4H-1,2,4-triazol-4-yl]-N-(3-chlorophenyl)butanamide has been shown to inhibit TRPA1 activity, which could have therapeutic implications for pain management and neurodegenerative diseases.